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Compound of Interest

alpha-Bromo-2-chlorophenylacetic
Compound Name: d
aci

Cat. No.: B129413

Hazard Identification and Risk Assessment:
Understanding the Threat

alpha-Bromo-2-chlorophenylacetic acid is a solid organic acid that must be handled with
significant caution. Its primary hazards stem from its corrosivity and its classification as a
suspected mutagen.[2] A thorough understanding of its hazard profile, summarized in the table
below, is the first step in establishing a robust safety protocol.

Table 1: GHS Hazard Profile for alpha-Bromo-2-chlorophenylacetic Acid
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Hazard Class Hazard Statement Signal Word Pictogram

H314: Causes

Skin severe skin burns .
. L Danger Corrosive
Corrosion/irritation  and eye damage.[2]
[3]
) H314: Causes severe
Serious Eye ) )
skin burns and eye Danger Corrosive

Damage/Irritation
damage.[2][3]

H341: Suspected of
causing genetic Danger Health Hazard
defects.[2]

Germ Cell
Mutagenicity

) H290: May be ] )
Corrosive to Metals ] Warning Corrosive
corrosive to metals.[3]

| Specific Target Organ Toxicity | H335: May cause respiratory irritation.[4] | Warning | Irritant |

The causality behind these classifications is rooted in the molecule's structure. As a haloacetic
acid, it is highly reactive. The presence of the bromine atom and the acidic functional group
makes it a potent corrosive agent, capable of causing rapid and severe tissue damage upon
contact.[3] The concern for mutagenicity necessitates stringent controls to prevent any level of
exposure.[2]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense

The core principle of chemical safety is to minimize exposure. This is achieved through a
combination of engineering controls and appropriate PPE. Reliance on PPE alone is an
insufficient safety strategy.

Engineering Controls: The First Line of Defense

All work involving alpha-Bromo-2-chlorophenylacetic acid, especially handling the solid
powder or preparing solutions, must be conducted within a certified chemical fume hood. This
IS non-negotiable. The fume hood provides critical protection against the inhalation of dust
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particles, which can cause respiratory irritation.[4] It also contains any potential spills within an
easily decontaminated area.

Personal Protective Equipment (PPE): The Essential
Barrier

A risk assessment dictates the specific level of PPE required.[5] For alpha-Bromo-2-
chlorophenylacetic acid, a comprehensive ensemble is mandatory.

Table 2: Recommended PPE for Handling alpha-Bromo-2-chlorophenylacetic Acid
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Body Part

Eyes/Face

Required PPE

ANSI Z87.1-compliant
safety goggles and a full-
face shield.[5]

Rationale and Best
Practices

Safety glasses are
insufficient. The severe
corrosive nature of this
compound requires the full
splash protection afforded
by goggles.[5] A face
shield must be worn over
the goggles when handling
larger quantities or during
procedures with a high
splash risk.[5]

Hands

Heavy-duty nitrile or butyl

rubber gloves.

Standard thin nitrile gloves
offer only incidental splash
protection and should be
avoided for direct handling.[5]
Always inspect gloves for
pinholes or tears before use.
Use the proper glove removal
technique to avoid

contaminating your skin.[4]

Body

A chemical-resistant lab coat
and, for larger quantities, a

chemical-resistant apron.[6]

The lab coat should be fully
buttoned. Long pants and fully
enclosed, chemical-resistant

footwear are mandatory.[5]

| Respiratory | A NIOSH-approved respirator may be required. | For situations where dust

generation is unavoidable despite engineering controls, a respirator (e.g., N95 for dusts or an

acid gas cartridge for vapors) is necessary.[4][7] |

Standard Operating Procedures: From Benchtop to

Disposal
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Adherence to validated protocols is crucial for ensuring safety and experimental reproducibility.

Handling and Storage Protocol

Preparation: Before handling, ensure an emergency eyewash station and safety shower are
accessible and unobstructed.[3] Confirm the chemical fume hood is functioning correctly.

Weighing and Transfer: Conduct all weighing and transfers of the solid material within the
fume hood to prevent inhalation of dust.[3] Use tools (spatulas, etc.) that will not be corroded
by the acid. Avoid generating dust.[3]

Solution Preparation: When preparing solutions, always add the acid slowly to the solvent
(e.g., water), never the other way around, to control any exothermic reactions.

Storage: Store alpha-Bromo-2-chlorophenylacetic acid in its original, tightly sealed
container in a cool, dry, and well-ventilated area designated for corrosive materials.[3] It must
be stored away from incompatible materials such as bases and oxidizing agents.[3] The
storage area should have secondary containment. Store locked up.[3][8] Do not store in
metal containers.[3]

Hygiene: After handling, wash hands and forearms thoroughly with soap and water.[3] Do not
eat, drink, or smoke in the laboratory.[3]

Spill Management Protocol

Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate area of the
spill.

Assess: From a safe distance, assess the extent of the spill. If it is large or you are not
trained to handle it, contact your institution's emergency response team.

e Control: If the spill is small and you are trained to handle it:

o Ensure you are wearing the appropriate PPE (See Table 2).

o Cover the spill with a neutral-pH absorbent material, such as sodium bicarbonate or a
commercial spill kit for acids. Avoid raising dust.[3]
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o Once the acid is absorbed and neutralized, carefully sweep the material into a designated,
labeled hazardous waste container.[3]

o Decontaminate: Clean the spill area thoroughly with a soap and water solution.

» Dispose: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous waste
according to institutional and local regulations.[3][8]

Emergency Procedures: A Validated Response Plan

Immediate and correct action is critical in the event of an exposure. All laboratory personnel
must be trained on these procedures.
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Step-by-Step Emergency Protocols

» In Case of Skin Contact: Immediately flush the skin with copious amounts of water for at
least 15 minutes while removing all contaminated clothing and shoes.[3][8] Seek immediate
medical attention.[8] Do not delay.

e In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[3][8] Remove contact lenses if
present and easy to do.[3] Seek immediate medical attention.[8]

e In Case of Inhalation: Move the victim to fresh air and keep them at rest in a position
comfortable for breathing.[3][8] If breathing is difficult, trained personnel should administer
oxygen. If breathing has stopped, perform artificial respiration.[4][8] Seek immediate medical
attention.[8]

e In Case of Ingestion: Do NOT induce vomiting.[3][8] Rinse the mouth with water.[4] Never
give anything by mouth to an unconscious person.[4][8] Seek immediate medical attention
immediately.[8]

Disposal Considerations

All waste containing alpha-Bromo-2-chlorophenylacetic acid, whether in solid or solution
form, must be treated as hazardous waste.[9]

o Collect waste in a clearly labeled, corrosive-resistant container.[10]
e Do not mix with incompatible waste streams.

» Arrange for disposal through a licensed professional waste disposal service in accordance
with all local, state, and federal regulations.[4][8]

By integrating these principles of hazard awareness, rigorous engineering and PPE controls,
and validated handling protocols, researchers can confidently and safely utilize alpha-Bromo-
2-chlorophenylacetic acid in their critical work.

References
o Apollo Scientific. (2022). Safety Data Sheet: alpha-Bromo-2-chlorophenylacetic acid.

e Capot Chemical. (2011). MSDS of Alpha-bromo-2-chlorophenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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